Cas no 898794-72-4 (3-(2,5-Dimethylphenyl)propiophenone)

• Product Name: 3-(2,5-Dimethylphenyl)propiophenone
• CAS No: 898794-72-4
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 1946911
• PubChem ID: 24726323
• Update Time: 2025-06-11

3-(2,5-Dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-1-phenylpropan-1-one
• 3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE
• CTK5G7064
• AG-H-67386
• KB-176983
• 898794-72-4
• DTXSID50644716
• AKOS005961310
• MFCD03843711
• 3-(2,5-Dimethylphenyl)propiophenone

• MDL： MFCD03843711
• Inchi： 1S/C17H18O/c1-13-8-9-14(2)16(12-13)10-11-17(18)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3
• InChI Key： VHIPONPZAJDSSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 238.13600
• Monoisotopic Mass: 238.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.11890

Additional information on 3-(2,5-Dimethylphenyl)propiophenone

Recent Advances in the Study of 3-(2,5-Dimethylphenyl)propiophenone (CAS: 898794-72-4) in Chemical Biology and Pharmaceutical Research

3-(2,5-Dimethylphenyl)propiophenone (CAS: 898794-72-4) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 3-(2,5-Dimethylphenyl)propiophenone is its role in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility as a building block in the construction of pharmacophores with anti-inflammatory and anticancer properties. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in analogs that exhibited promising activity against specific cancer cell lines. The study underscored the importance of structural modifications to enhance bioavailability and target specificity.

In addition to its synthetic applications, 3-(2,5-Dimethylphenyl)propiophenone has been studied for its direct biological effects. A recent preprint on bioRxiv (2024) reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes. These findings suggest potential avenues for further exploration in the context of neurodegenerative disorder therapeutics.

Another notable development is the investigation of 3-(2,5-Dimethylphenyl)propiophenone in the context of drug metabolism and pharmacokinetics (DMPK). A research group at a leading pharmaceutical institute conducted a series of in vivo studies to evaluate the compound's metabolic stability and clearance rates. Their results, published in Drug Metabolism and Disposition (2023), indicated that the compound undergoes rapid hepatic metabolism, which may necessitate structural optimization to improve its pharmacokinetic profile for therapeutic use.

Despite these advancements, challenges remain in the development of 3-(2,5-Dimethylphenyl)propiophenone-based therapeutics. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(2,5-Dimethylphenyl)propiophenone (CAS: 898794-72-4) represents a promising candidate in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a valuable focus for ongoing and future studies. Continued exploration of its properties and applications will likely yield significant contributions to the development of new therapeutic agents.